Cas no 486429-92-9 ((11aS)-1,11-Bis(diphenylphosphino)dibenzo[d,f][1,3]dioxepine)

• Product Name: (11aS)-1,11-Bis(diphenylphosphino)dibenzo[d,f][1,3]dioxepine
• CAS No: 486429-92-9
• MF: C₃₇H₂₈O₂P₂
• MW: 566.565
• CID: 2828898
• PubChem ID: 10721691
• Update Time: 2024-11-08

(11aS)-1,11-Bis(diphenylphosphino)dibenzo[d,f][1,3]dioxepine Chemical and Physical Properties

Names and Identifiers

• (R)-C1-TunaPhos
• SCHEMBL3136653
• (11aS)-1,11-Bis(diphenylphosphino)dibenzo[d,f][1,3]dioxepine
• [15-(diphenylphosphanyl)-8,10-dioxatricyclo[9.4.0.0(2),?]pentadeca-1(11),2(7),3,5,12,14-hexaen-3-yl]diphenylphosphane
• (R)-C4-TunePhos
• 905714-07-0
• CS-0108765
• 1,11-Bis(diphenylphosphino)dibenzo[d,f][1,3]dioxepine
• DTXSID20443915
• CS-0108766
• F88717
• 1,1'-(11aS)-dibenzo[d,f][1,3]dioxepin-1,11-diylbis[1,1-diphenylphosphine
• (11aS)-Dibenzo[d,f][1,3]dioxepin-1,11-diylbis[diphenylphosphine]
• DB-070943
• 486429-92-9

• Inchi： InChI=1S/C37H28O2P2/c1-5-15-28(16-6-1)40(29-17-7-2-8-18-29)34-25-13-23-32-36(34)37-33(39-27-38-32)24-14-26-35(37)41(30-19-9-3-10-20-30)31-21-11-4-12-22-31/h1-26H,27H2
• InChI Key： MPAZTSPCGPGQNK-UHFFFAOYSA-N
• SMILES： C1OC2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)C5=C(O1)C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7

Computed Properties

• Exact Mass: 566.15645413g/mol
• Monoisotopic Mass: 566.15645413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 18.5Ų